Cas no 459426-22-3 (Biotin-PEG4-NHS ester)

• Product Name: Biotin-PEG4-NHS ester
• CAS No: 459426-22-3
• MF: C₂₅H₄₀N₄O₁₀S
• MW: 588.670906066895
• MDL: MFCD08458915
• CID: 2090702
• PubChem ID: 329823890
• Update Time: 2025-06-28

Biotin-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• 15-BiotinlaMino-4,7,10,13-dioxanonanoic acid N-hydroxysucciniMidyl ester
• (+)-Biotin-PEG4-NHS Ester
• 15-BiotinlaMino-4,7,10,13-dioxanonanoic acid N-hydroxysucciniMidyl ester,
• Biotin-PEG4-NHS ester
• NHS-PEO4-Biotin
• (+)-Biotin-(PEO)4-NHS-propionate
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• C25H40N4O10S
• 6188AH
• 21-[(3aS,4S,
• 21-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-17-oxo-4,7,10,13-tetraoxa-16-azaheneicosanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• HY-140889
• 2,5-dioxopyrrolidin-1-yl 17-oxo-21-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13-tetraoxa-16-azahenicosanoate
• DA-71519
• 2,5-DIOXOPYRROLIDIN-1-YL 1-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
• 459426-22-3
• BS-17078
• 2,5-dioxopyrrolidin-1-yl 17-oxo-21-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10,13-tetraoxa-16-azahenicosan-1-oate
• BIOTIN-PEG4-NHSESTER
• AKOS037649193
• 15-Biotinamino-4,7,10,13-tetraoxa-pentadecanoic acid succinimidyl ester
• BP-20566
• SCHEMBL12937922
• C70329
• CS-0114610
• MFCD08458915
• Biotin-PEG4-NHS
• Biotin-PEG4-SPA
• Biotin-PEG4-NHS-propionate
• FB52784
• 812-608-0

• MDL： MFCD08458915
• Inchi： 1S/C25H40N4O10S/c30-20(4-2-1-3-19-24-18(17-40-19)27-25(34)28-24)26-8-10-36-12-14-38-16-15-37-13-11-35-9-7-23(33)39-29-21(31)5-6-22(29)32/h18-19,24H,1-17H2,(H,26,30)(H2,27,28,34)/t18-,19-,24-/m0/s1
• InChI Key： DTLVBHCSSNJCMJ-JXQFQVJHSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 588.24651466 g/mol
• Monoisotopic Mass: 588.24651466 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 22
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 588.7
• XLogP3: -1.6
• Topological Polar Surface Area: 196

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Biotin-PEG4-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Other Chemical additives

Additional information on Biotin-PEG4-NHS ester

Biotin-PEG4-NHS Ester: A Comprehensive Overview

Biotin-PEG4-NHS ester is a versatile and innovative compound with the CAS number 459426-22-3. This compound has gained significant attention in the fields of biochemistry, molecular biology, and drug delivery due to its unique properties and wide range of applications. The name itself highlights its key components: biotin, polyethylene glycol (PEG), and N-hydroxysuccinimide (NHS) ester. Each of these components plays a crucial role in the functionality and versatility of this compound.

Biotin, also known as vitamin H, is a water-soluble B-vitamin that is essential for various biochemical processes. It is particularly known for its role in energy metabolism and cell growth. In the context of Biotin-PEG4-NHS ester, biotin serves as a targeting moiety due to its high affinity for streptavidin and other biotin-binding proteins. This property makes it invaluable in applications such as affinity purification, biosensor development, and diagnostic assays.

Polyethylene glycol (PEG), specifically PEG4 in this compound, acts as a linker between biotin and the NHS ester group. PEG is widely used in bioconjugation chemistry due to its biocompatibility, water solubility, and ability to reduce immunogenicity. The inclusion of PEG4 in Biotin-PEG4-NHS ester enhances the stability and flexibility of the molecule, making it suitable for various biological applications.

The NHS ester group is a reactive moiety that facilitates covalent bonding with primary amine groups on proteins, peptides, or other biomolecules. This reactivity makes Biotin-PEG4-NHS ester an excellent tool for conjugating biotin to target molecules in a controlled and efficient manner. The reaction typically occurs under mild conditions, ensuring minimal denaturation of sensitive biomolecules.

One of the most significant advantages of Biotin-PEG4-NHS ester is its ability to serve as a bridge between biotin and various functional groups. This property has led to its extensive use in the development of bioconjugates for research and therapeutic purposes. For instance, it is commonly used in the preparation of biotinylated antibodies for immunodetection assays, where the high specificity of biotin-streptavidin interaction ensures accurate and reliable results.

In recent years, there has been growing interest in using Biotin-PEG4-NHS ester for drug delivery applications. Researchers have explored its potential in creating targeted drug delivery systems by conjugating biotinylated drugs with streptavidin-coated nanoparticles. This approach enhances the specificity of drug delivery to target tissues or cells, reducing systemic toxicity and improving therapeutic efficacy.

Another area where Biotin-PEG4-NHS ester has shown promise is in biosensor development. By incorporating biotinylation into sensor surfaces, researchers can immobilize specific biomolecules with high precision. This enables the creation of highly sensitive biosensors for detecting analytes such as proteins, nucleic acids, or small molecules in complex biological samples.

The latest studies have also highlighted the potential of Biotin-PEG4-NHS ester in gene therapy applications. By conjugating biotinated DNA or RNA molecules with streptavidin-coated vectors, researchers can achieve more efficient gene delivery to target cells. This advancement holds great promise for treating genetic disorders and improving gene editing technologies.

In terms of manufacturing and quality control, Biotin-PEG4-NHS ester is synthesized through a series of well-established chemical reactions that ensure high purity and consistency. The compound is typically characterized using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure and functionality.

The increasing demand for advanced bioconjugation tools has driven the development of novel derivatives of Biotin-PEG4-NHS ester. For example, researchers have explored the use of longer PEG chains or alternative reactive groups to enhance stability or reactivity depending on specific application requirements.

In conclusion, Biotin-PEG4-NHS ester is a highly versatile compound with a wide range of applications in biochemistry, molecular biology, diagnostics, drug delivery, and biosensor technology. Its unique combination of biotinylation capability with PEG-mediated stability makes it an indispensable tool for researchers and developers across various fields. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing biomedical sciences and therapeutic innovations.